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Cat. No.: B1229016

Get Quote
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1.0 Hazard Summary

Hydrogen selenide (H₂Se) is an extremely toxic, flammable, and colorless gas with a pungent,

unpleasant odor often described as resembling decayed horseradish at low concentrations and

rotten eggs at higher concentrations.[1][2][3] It is the most toxic compound of selenium and

presents a significant hazard in laboratory and manufacturing settings.[2] H₂Se is heavier than

air, which may cause it to accumulate in low-lying areas.[4][5] The gas is primarily used in the

synthesis of selenium-containing organic compounds, the manufacture of semiconductors, and

in glass production.[1] Due to its high toxicity, even brief exposure to low concentrations can

cause severe health effects.[2][4] This document outlines the essential safety precautions,

protocols, and emergency procedures required for handling hydrogen selenide.

2.0 Toxicological Properties and Health Hazards

Hydrogen selenide is hazardous to human health through inhalation, which is the primary route

of exposure, and can also be absorbed through the skin.[6] Contact with the liquefied
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compressed gas can cause frostbite.[4][6]

Acute Effects: Inhalation can cause severe irritation to the eyes, nose, throat, and lungs,

leading to coughing and shortness of breath.[6] High concentrations, even for less than a

minute, can cause a build-up of fluid in the lungs (pulmonary edema), which is a medical

emergency.[2][6] Other symptoms of acute exposure include dizziness, fatigue, nausea,

vomiting, diarrhea, a metallic taste, and a characteristic garlic odor on the breath.[4][6]

Chronic Effects: Repeated exposure may lead to the development of bronchitis with a

persistent cough and phlegm.[6] Long-term exposure can also cause damage to the liver

and may result in a low blood cell count (anemia).[6] Other reported effects include mood

changes, loss of the sense of smell, and nail deformities.[6]

Warning Properties: The odor of H₂Se is not a reliable indicator of its presence at dangerous

concentrations. The odor threshold is reported to be around 0.3 ppm, but olfactory fatigue

can occur quickly at this level, diminishing awareness of the gas.[7][8] Irritation begins at

concentrations above 0.3 ppm and becomes intolerable at 1.5 ppm.[2]

3.0 Data Presentation: Exposure Limits and Physical Properties

Quantitative data for hydrogen selenide is summarized in the tables below for easy reference

and comparison.

Table 1: Occupational Exposure Limits for Hydrogen Selenide
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Regulatory Body
Exposure Limit
Type

Concentration
(ppm)

Notes

OSHA

(Occupational
Safety and Health
Administration)

PEL (Permissible
Exposure Limit) - 8-
hr TWA

0.05 ppm
Legal airborne
limit.[6]

NIOSH (National

Institute for

Occupational Safety

and Health)

REL (Recommended

Exposure Limit) - 10-

hr TWA

0.05 ppm
Recommended

airborne limit.[6]

NIOSH

IDLH (Immediately

Dangerous to Life or

Health)

1 ppm [4]

ACGIH (American

Conference of

Governmental

Industrial Hygienists)

TLV (Threshold Limit

Value) - 8-hr TWA
0.05 ppm

Recommended

airborne limit.[6]

Various (France) VLEP (8h) 0.02 ppm [1]

| Various (France) | VLEP CT (15mn) | 0.05 ppm |[1] |

TWA: Time-Weighted Average

Table 2: Physical and Chemical Properties of Hydrogen Selenide
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Property Value Reference

Chemical Formula H₂Se [1]

CAS Number 7783-07-5 [1]

Molecular Weight 80.98 g/mol [3][4]

Boiling Point -42.3 °F (-41.3 °C) [4]

Melting Point -86.3 °F (-65.7 °C) [1][4]

Vapor Density (Air=1) 2.12 - 2.8 [1][4]

Vapor Pressure 9.5 atm at 70°F (21°C) [3][9]

Water Solubility Soluble (0.9% at 73°F) [4][9]

Flammability Extremely Flammable Gas [4][10]

| Ionization Potential | 9.88 eV |[3][4] |

4.0 Experimental Protocols: Safe Handling and Emergency Response

Strict adherence to established protocols is critical to mitigate the risks associated with

hydrogen selenide.

4.1 Protocol: Standard Operating Procedure for H₂Se Gas Handling

This protocol must be followed for any experiment involving hydrogen selenide gas.

Pre-Experiment Preparation:

Risk Assessment: Conduct a thorough risk assessment for the specific procedure.

Personnel Training: Ensure all personnel involved are fully trained on the hazards of H₂Se,

this SOP, and emergency procedures.[11]

Engineering Controls: Verify that a certified chemical fume hood or gas cabinet with

adequate local exhaust ventilation is operational.[6] Install a continuous H₂Se gas

detection system with audible and visual alarms.[1][12]
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PPE Inspection: Inspect all required PPE for integrity. This includes a self-contained

breathing apparatus (SCBA) for emergency use, chemical-resistant gloves, protective

clothing, and gas-tight safety goggles.[1][10]

Emergency Equipment: Confirm that an emergency shower and eyewash station are

accessible and functional.[6]

System Purge: Before introducing H₂Se, purge the entire gas system with an inert gas

(e.g., nitrogen) to remove air and moisture.[10]

Gas Handling Procedure:

Cylinder Connection: Use only stainless steel or other compatible materials for tubing and

fittings. Check all connections for leaks using an inert gas and a leak detection solution

before introducing H₂Se.[10] A cross-purge assembly between the cylinder and regulator

is recommended.[10]

Initiate Flow: Work exclusively within the fume hood or ventilated enclosure. Open the

cylinder valve slowly.

Monitoring: Continuously monitor the area with a fixed or portable H₂Se gas detector.[10]

[12] Be alert for any alarm signals.

Task Completion: Upon completion of the experiment, close the main cylinder valve first.

System Purge (Post-Use): Purge the entire system, including all lines and regulators, with

an inert gas to flush out any residual H₂Se.[10]

Post-Experiment Shutdown:

Ensure the cylinder valve is securely closed.

Perform a final leak check on the cylinder valve connection.

Store the H₂Se cylinder in a designated, well-ventilated, and secured gas cabinet or

storage area, away from incompatible materials and ignition sources.[10]
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Launder any contaminated work clothing separately by individuals informed of the

hazards.[6]

4.2 Protocol: Emergency Response to an H₂Se Leak

A clear, rehearsed emergency plan is mandatory.

Detection and Alarm: Upon activation of the H₂Se gas detector alarm or suspicion of a leak,

immediately alert all personnel in the area.

Evacuation: Evacuate the affected area immediately.[10] If safe to do so, trained personnel

should attempt to shut off the gas flow.[6][10]

Isolate the Area: Restrict access to the leak area. The initial isolation distance should be at

least 100 meters (330 feet) in all directions.[4]

Emergency Services: Contact the institution's emergency response team and local

emergency services. Inform them that a hydrogen selenide leak has occurred.

Ventilation: Increase ventilation in the area to disperse the gas, if this can be done remotely

and safely.[6]

Re-entry: Only trained emergency responders equipped with full protective gear, including an

SCBA, should enter the affected area to address the leak.[10][11]

"All Clear": Do not re-enter the area until it has been monitored with a gas detector and

deemed safe by qualified personnel.

5.0 Mandatory Visualization: Emergency Workflow

The following diagram illustrates the logical workflow for responding to a hydrogen selenide

gas leak.
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Caption: Workflow for Hydrogen Selenide Gas Leak Emergency Response.
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6.0 First Aid Measures

Immediate medical attention is required for any exposure to hydrogen selenide.

Inhalation: Move the victim to fresh air immediately.[4] If breathing is difficult, administer

100% humidified oxygen.[4] If breathing has stopped, provide artificial respiration (avoid

mouth-to-mouth).[5][11] Keep the person warm and at rest.[11] Seek immediate medical

attention.[10]

Skin Contact: For contact with liquefied gas (frostbite), immerse the affected area in

lukewarm water.[4][6] For gas exposure, remove contaminated clothing and wash the

affected skin thoroughly with soap and water.[1][6]

Eye Contact: Immediately flush eyes with large amounts of lukewarm water for at least 15

minutes, lifting the upper and lower eyelids.[4][11] Seek immediate medical attention.

7.0 Waste Disposal

Hydrogen selenide and contaminated materials must be disposed of as hazardous waste in

accordance with all local, state, and federal regulations.[6] Do not attempt to vent cylinders to

the atmosphere. Contact your institution's environmental health and safety department or a

specialized waste disposal company for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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